![molecular formula C23H39ClN2O6S B561921 (2S)-[(2'S)-Amino-(3'S)-methyl-1-pentyloxy]-3-phenylpropionyl-methionine Sulfone, Isopropyl Ester, Hydrochloride CAS No. 1356019-46-9](/img/structure/B561921.png)
(2S)-[(2'S)-Amino-(3'S)-methyl-1-pentyloxy]-3-phenylpropionyl-methionine Sulfone, Isopropyl Ester, Hydrochloride
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Description
(2S)-[(2'S)-Amino-(3'S)-methyl-1-pentyloxy]-3-phenylpropionyl-methionine Sulfone, Isopropyl Ester, Hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C23H39ClN2O6S and its molecular weight is 507.083. The purity is usually 95%.
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Scientific Research Applications
Methionine Metabolism and Regulation
Methionine is a crucial sulfur-containing amino acid involved in various metabolic processes. It acts as a precursor for S-adenosylmethionine (SAM), a universal methyl donor involved in methylation reactions affecting gene expression, protein function, and cellular metabolism. Methionine's metabolism is intertwined with the synthesis of other significant molecules like ethylene, polyamines, and biotin, showcasing its regulatory significance in plants and potentially extending to broader biological contexts (Amir, 2010).
Antioxidant Defense and Cellular Regulation
Methionine residues in proteins play a protective role against oxidative damage, acting as antioxidants. The oxidation of methionine to methionine sulfoxide and its reversible reduction by methionine sulfoxide reductases illustrate a defense mechanism against oxidative stress. This process also suggests a regulatory function in the biological activity of proteins, potentially impacting therapeutic and research applications concerning oxidative stress and aging (Levine, Moskovitz, Stadtman, 2000).
Metabolic Correction and Health Implications
Methionine's role in the one-carbon metabolic cycle highlights its importance in human health, particularly in addressing chronic conditions through metabolic correction. Its metabolism, requiring vitamins like folate, B6, and B12, underscores the potential therapeutic implications of methionine and its derivatives in treating neurological, physical, and psychological conditions (Crespo-Bujosa, González, 2017).
Nutritional Enhancement of Methionine Content
Efforts to enhance methionine content in vegetative tissues aim at improving the nutritional value of plants, with minimal impact on growth and productivity. This research has implications for food science, agriculture, and human nutrition, suggesting potential applications for methionine derivatives in these fields (Amir, 2010).
Properties
IUPAC Name |
propan-2-yl (2S)-2-[[2-[(2S,3S)-2-amino-3-methylpentoxy]-3-phenylpropanoyl]amino]-4-methylsulfonylbutanoate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H38N2O6S.ClH/c1-6-17(4)19(24)15-30-21(14-18-10-8-7-9-11-18)22(26)25-20(12-13-32(5,28)29)23(27)31-16(2)3;/h7-11,16-17,19-21H,6,12-15,24H2,1-5H3,(H,25,26);1H/t17-,19+,20-,21?;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDEITASACKHYLY-GFRIYUNYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(COC(CC1=CC=CC=C1)C(=O)NC(CCS(=O)(=O)C)C(=O)OC(C)C)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](COC(CC1=CC=CC=C1)C(=O)N[C@@H](CCS(=O)(=O)C)C(=O)OC(C)C)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H39ClN2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90747013 |
Source
|
Record name | Propan-2-yl (2S)-2-(2-{[(2S,3S)-2-amino-3-methylpentyl]oxy}-3-phenylpropanamido)-4-(methanesulfonyl)butanoate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90747013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
507.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1356019-46-9 |
Source
|
Record name | Propan-2-yl (2S)-2-(2-{[(2S,3S)-2-amino-3-methylpentyl]oxy}-3-phenylpropanamido)-4-(methanesulfonyl)butanoate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90747013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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